Cas no 26059-80-3 (4(1H)-Quinazolinone, 2-cyclohexyl-)

• Product Name: 4(1H)-Quinazolinone, 2-cyclohexyl-
• CAS No: 26059-80-3
• MF: C₁₄H₁₆N₂O
• MW: 228.289643287659
• MDL: MFCD02085840
• CID: 3923933
• Update Time: 2025-04-26

4(1H)-Quinazolinone, 2-cyclohexyl- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Quinazolinone, 2-cyclohexyl-
• 2-CYCLOHEXYL-4(3H)-QUINAZOLINONE
• 4-Hydroxy-2-(cyclohexyl)quinazoline
• 4(3H)-Quinazolinone, 2-cyclohexyl-

• MDL： MFCD02085840
• Inchi： 1S/C14H16N2O/c17-14-11-8-4-5-9-12(11)15-13(16-14)10-6-2-1-3-7-10/h4-5,8-10H,1-3,6-7H2,(H,15,16,17)
• InChI Key： MEWDLKFIQDINLZ-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(=O)NC=1C1CCCCC1

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 389.3±25.0 °C(Predicted)
• pka: 3.55±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 4(1H)-Quinazolinone, 2-cyclohexyl-

Introduction to 4(1H)-Quinazolinone, 2-cyclohexyl- (CAS No: 26059-80-3)

4(1H)-Quinazolinone, 2-cyclohexyl- is a heterocyclic organic compound with significant pharmacological interest. This compound belongs to the quinazolinone class, which is well-documented for its diverse biological activities. The presence of a cyclohexyl substituent at the 2-position introduces unique structural and functional properties, making it a valuable scaffold for medicinal chemistry research. With a CAS number of 26059-80-3, this compound has been extensively studied in academic and industrial settings for its potential therapeutic applications.

The quinazolinone core is a prominent motif in drug discovery, owing to its ability to interact with various biological targets. Specifically, derivatives of quinazolinone have shown promise in the development of antimicrobial, antiviral, anticancer, and anti-inflammatory agents. The introduction of the cyclohexyl group at the 2-position enhances the compound's solubility and metabolic stability, which are critical factors in drug design. This modification allows for better pharmacokinetic profiles, potentially improving bioavailability and reducing toxicity.

In recent years, there has been growing interest in exploring novel derivatives of 4(1H)-Quinazolinone, 2-cyclohexyl- due to advancements in synthetic methodologies and computational modeling. Researchers have leveraged these tools to design and optimize analogs with enhanced potency and selectivity. For instance, studies have demonstrated that modifications at the 3- and 6-positions of the quinazolinone ring can significantly alter binding affinity to target enzymes and receptors. This underscores the importance of structural diversity in developing effective pharmaceuticals.

One of the most compelling aspects of 4(1H)-Quinazolinone, 2-cyclohexyl- is its potential as an intermediate in the synthesis of more complex bioactive molecules. The cyclohexyl substituent provides a versatile handle for further functionalization, enabling chemists to explore a wide range of chemical transformations. This flexibility has been exploited in the development of libraries of compounds for high-throughput screening (HTS) campaigns. Such screens have identified several lead candidates with promising pharmacological activity.

The compound's relevance extends beyond academic research; it has also garnered attention from pharmaceutical companies seeking novel drug candidates. The quinazolinone scaffold is particularly attractive due to its well-established role in medicinal chemistry. For example, several FDA-approved drugs contain quinazolinone derivatives, highlighting their therapeutic potential. The cyclohexyl modification further enhances the appeal of this compound by improving its physicochemical properties, making it more suitable for clinical development.

Recent studies have focused on understanding the mechanism of action of 4(1H)-Quinazolinone, 2-cyclohexyl- and its derivatives. Computational studies have predicted that this compound may interact with proteins involved in cell signaling pathways relevant to cancer and inflammation. Experimental validation through techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy has confirmed these interactions, providing insights into its binding mode. These findings are crucial for designing next-generation drugs with improved efficacy and reduced side effects.

The synthesis of 4(1H)-Quinazolinone, 2-cyclohexyl- involves multi-step organic reactions that showcase modern synthetic strategies. Advanced techniques such as transition metal catalysis and flow chemistry have been employed to achieve high yields and purity. These methods not only streamline the production process but also allow for scalable synthesis, which is essential for industrial applications. The efficiency of these synthetic routes underscores the compound's feasibility as a building block for pharmaceuticals.

In conclusion,4(1H)-Quinazolinone, 2-cyclohexyl- represents a significant advancement in medicinal chemistry research. Its unique structural features and promising biological activities make it a valuable candidate for further exploration. As research continues to uncover new therapeutic applications, this compound is poised to play a crucial role in the development of next-generation pharmaceuticals. The combination of academic innovation and industrial collaboration will likely accelerate its translation from laboratory research to clinical use.